Cas no 898792-91-1 (Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate)

• Product Name: Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate
• CAS No: 898792-91-1
• MF: C₁₄H₁₂F₆O₃
• MW: 342.23370552063
• CID: 1948482
• PubChem ID: 24727297
• Update Time: 2025-06-23

Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate
• Ethyl 4-(3,5-ditrifluoromethylphenyl)-4-oxobutyrate
• MFCD01311605
• AKOS016023140
• 898792-91-1
• Ethyl4-(3,5-ditrifluoromethylphenyl)-4-oxobutyrate
• DTXSID10645522
• Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate

• MDL： MFCD01311605
• Inchi： 1S/C14H12F6O3/c1-2-23-12(22)4-3-11(21)8-5-9(13(15,16)17)7-10(6-8)14(18,19)20/h5-7H,2-4H2,1H3
• InChI Key： DCTDVDJDNQPXFQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(CCC(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 342.06900
• Monoisotopic Mass: 342.06906321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.25020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate

Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate (CAS No. 898792-91-1): A Comprehensive Overview

Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate (CAS No. 898792-91-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of esters and is characterized by the presence of a trifluoromethyl group, which imparts significant stability and reactivity to the molecule.

The trifluoromethyl group (CF₃) is a common functional group in pharmaceuticals and agrochemicals due to its ability to enhance the lipophilicity, metabolic stability, and biological activity of molecules. In the case of Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate, the presence of two trifluoromethyl groups on the phenyl ring significantly influences its chemical properties and potential biological activities.

Recent studies have highlighted the importance of Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate in various research areas. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) explored the compound's potential as a lead molecule for the development of novel anti-inflammatory agents. The researchers found that Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another area of interest is the compound's role in drug delivery systems. A study published in *Advanced Drug Delivery Reviews* (2021) investigated the use of Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate as a prodrug for targeted drug delivery. The researchers demonstrated that the compound could be effectively loaded into nanoparticles and released in a controlled manner, enhancing its therapeutic efficacy while minimizing side effects.

The synthesis of Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate involves several well-established organic reactions. A typical synthetic route involves the condensation of 3,5-bis(trifluoromethyl)benzaldehyde with ethyl acetoacetate, followed by oxidation to form the desired ester. This synthetic pathway is highly reproducible and can be scaled up for industrial production.

In terms of physical properties, Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate is a white crystalline solid with a melting point ranging from 70 to 75°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various applications in pharmaceutical formulations and chemical synthesis.

The safety profile of Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate has been extensively studied. According to safety data sheets (SDS), the compound is generally considered safe for laboratory use when proper handling and storage protocols are followed. However, it is important to note that exposure to high concentrations may cause irritation to the eyes and skin, and inhalation should be avoided.

In conclusion, Ethyl 4-[3,5-bis(trifluoromethyl)phenyl]-4-oxobutanoate (CAS No. 898792-91-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable properties make it an attractive candidate for further investigation into its biological activities and applications in drug delivery systems. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.